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Compound of Interest

Compound Name: AF 594 carboxylic acid

Cat. No.: B12373513 Get Quote

An In-depth Technical Guide to AF 594 Carboxylic Acid: Molecular Weight and Chemical

Formula

For researchers, scientists, and drug development professionals utilizing fluorescent probes, a

precise understanding of the molecular characteristics of dyes such as AF 594 carboxylic acid
is paramount. This guide provides a detailed examination of the molecular weight and chemical

formula of AF 594 carboxylic acid, addressing notable discrepancies in commercially

available information to ensure accurate experimental design and interpretation.

Executive Summary
AF 594 carboxylic acid is a widely used red fluorescent dye. However, investigations into its

molecular properties reveal the existence of at least two distinct chemical entities marketed

under this name. This guide elucidates the molecular formulas and weights of these two

primary forms to mitigate potential confusion and support rigorous scientific research.

Unraveling the Discrepancy: Two Forms of AF 594
Carboxylic Acid
Analysis of data from various suppliers and chemical databases indicates that "AF 594
carboxylic acid" can refer to two different compounds with distinct molecular weights and

formulas. The most commonly cited form possesses a molecular weight of approximately

925.16 g/mol . A second, structurally different compound with a molecular weight of around
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722.79 g/mol is also available under the same name. It is crucial for researchers to verify which

form they are using, as this will impact stoichiometric calculations and other molecular-level

considerations.

Form 1: The Higher Molecular Weight Variant
This is the more frequently referenced form of AF 594 carboxylic acid.

Quantitative Data Summary
Property Value Source

Molecular Weight 925.16 g/mol [1][2]

Molecular Formula C₄₇H₆₄N₄O₁₁S₂ [2][3][4][5]

Appearance Black-blue crystals

Solubility Soluble in water, DMSO, DMF [4]

Excitation Maximum ~590 nm

Emission Maximum ~617 nm

Logical Relationship Diagram

AF 594 Carboxylic Acid (Form 1)
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Caption: Key molecular properties of the higher molecular weight form of AF 594 carboxylic
acid.

Form 2: The Lower Molecular Weight Variant
A second compound, also marketed as AF 594 carboxylic acid, possesses a significantly

different molecular structure.

Quantitative Data Summary
Property Value Source

Molecular Weight 722.79 g/mol [6]

Molecular Formula C₃₅H₃₄N₂O₁₁S₂ [6]

Purity ≥95% [6]

Logical Relationship Diagram
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Caption: Key molecular properties of the lower molecular weight form of AF 594 carboxylic
acid.

Experimental Protocols
The characterization of fluorescent dyes such as AF 594 carboxylic acid typically involves a

suite of analytical techniques to confirm identity, purity, and spectral properties. While specific

experimental protocols are proprietary to commercial suppliers, the general methodologies

include:
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Mass Spectrometry (MS): High-resolution mass spectrometry is used to determine the

accurate molecular weight and confirm the elemental composition, which validates the

molecular formula.

Nuclear Magnetic Resonance (NMR) Spectroscopy: ¹H and ¹³C NMR are employed to

elucidate the chemical structure, providing information on the connectivity of atoms and the

presence of functional groups. Recent studies have utilized a combination of MS and NMR

to determine the definitive structures of related Alexa Fluor dyes.[7][8][9]

High-Performance Liquid Chromatography (HPLC): HPLC is used to assess the purity of the

compound, separating the main component from any synthetic intermediates or degradation

products.

UV-Visible and Fluorescence Spectroscopy: These techniques are used to determine the

maximum absorption (excitation) and emission wavelengths, as well as the extinction

coefficient and quantum yield, which are critical parameters for fluorescence applications.

Conclusion
The term "AF 594 carboxylic acid" can refer to at least two different chemical compounds with

distinct molecular weights and formulas. For reproducible and accurate experimental

outcomes, it is imperative that researchers are aware of this discrepancy and confirm the

specific molecular details of the dye they are using. This guide provides the necessary

information to distinguish between these two forms and serves as a valuable resource for the

scientific community.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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